N,N-dimethyl-6-nitro-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N,N-dimethyl-6-nitro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C12H10N2O5/c1-13(2)11(15)9-6-7-5-8(14(17)18)3-4-10(7)19-12(9)16/h3-6H,1-2H3
• InChI Key: KSBLEPFZGOZNGQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=C(C=CC(=C2)[N+](=O)[O-])OC1=O
• Molecular Formula: C12H10N2O5
• Molecular Weight: 262.22 g/mol

Description

“N,N-dimethyl-6-nitro-2-oxo-2H-chromene-3-carboxamide” is a derivative of coumarin. Coumarin derivatives are one of the most investigated fluorophores because of strong emission in the visible region, large Stokes shifts, high photostability, and high fluorescence quantum yields.

Scientific Research Applications

Cyanoacetylation of Amines

N,N-dimethyl-6-nitro-2-oxo-2H-chromene-3-carboxamide: can serve as a precursor for cyanoacetamide derivatives. Here’s how:

• Synthesis Method : The compound can be prepared by treating various substituted aryl or heteryl amines with alkyl cyanoacetates. .
• Utility : Cyanoacetamide derivatives are privileged structures, and they play a crucial role in heterocyclic synthesis. The active hydrogen on C-2 of these compounds participates in condensation and substitution reactions. .

Amination and Formylation

• . These transformations are valuable in organic synthesis.

Single Carbon Source and Methylene Group Synthesis

• Utility : The compound serves as a single carbon source (R-C) and a methylene group (R-CH2) synthon. .

Cyanation and Amidoalkylation

• Applications :
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Carbonylation and Heterocycle Synthesis

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• . Its reactivity enables the formation of diverse heterocyclic structures.

Chemotherapeutic Agents

Future Directions

The future directions for the research and development of “N,N-dimethyl-6-nitro-2-oxo-2H-chromene-3-carboxamide” and its derivatives could include further exploration of their biological activities and potential applications in various fields, such as medicine and materials science.